Cas no 808758-81-8 (4-(4-iodo-N-(4-iodophenyl)anilino)benzaldehyde)

• Product Name: 4-(4-iodo-N-(4-iodophenyl)anilino)benzaldehyde
• CAS No: 808758-81-8
• MF: C₁₉H₁₃I₂NO
• MW: 525.121569395065
• MDL: MFCD20259247
• CID: 2092055
• PubChem ID: 253661356
• Update Time: 2025-11-05

4-(4-iodo-N-(4-iodophenyl)anilino)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(4-iodo-N-(4-iodophenyl)anilino)benzaldehyde
• 4-(Bis(4-iodophenyl)amino)benzaldehyde
• 4-[Bis(4-iodophenyl)amino]benzaldehyde
• 4-[Bis(4-iodophenyl)amino]benzaldehyde (ACI)
• 4-[N,N-Di(4-iodophenyl)amino]benzaldehyde
• SCHEMBL12893268
• DS-3195
• D89092
• AKOS024262244
• DB-294825
• CS-0136570
• MFCD20259247
• 808758-81-8
• BCP26245
• B4543
• DB-094687

• MDL： MFCD20259247
• Inchi： 1S/C19H13I2NO/c20-15-3-9-18(10-4-15)22(19-11-5-16(21)6-12-19)17-7-1-14(13-23)2-8-17/h1-13H
• InChI Key： HIUBJHKIRVFTOM-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(N(C2C=CC(I)=CC=2)C2C=CC(I)=CC=2)=CC=1

Computed Properties

• Exact Mass: 524.90866g/mol
• Monoisotopic Mass: 524.90866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Melting Point: 139.0 to 143.0 deg-C

Additional information on 4-(4-iodo-N-(4-iodophenyl)anilino)benzaldehyde

Introduction to 4-(4-iodo-N-(4-iodophenyl)anilino)benzaldehyde (CAS No. 808758-81-8) and Its Emerging Applications in Chemical Biology

4-(4-iodo-N-(4-iodophenyl)anilino)benzaldehyde, identified by the chemical identifier CAS No. 808758-81-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in drug discovery and molecular imaging. This compound belongs to the class of arylaldehydes, characterized by the presence of an aldehyde functional group (-CHO) attached to an aromatic ring, and incorporates iodine atoms at strategic positions, which enhances its reactivity and utility in various biochemical assays.

The structural motif of 4-(4-iodo-N-(4-iodophenyl)anilino)benzaldehyde consists of a benzaldehyde core substituted with two iodine atoms at the 4-position of both the benzene ring and the aniline moiety. This dual iodination imparts high electrophilicity, making the compound a valuable tool for cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, which are widely employed in the synthesis of biaryl compounds. Such biaryl structures are prevalent in many biologically active molecules, including pharmaceuticals and natural products.

In recent years, 4-(4-iodo-N-(4-iodophenyl)anilino)benzaldehyde has been explored as a key intermediate in the development of small-molecule probes for protein-protein interaction studies. The presence of multiple iodine atoms allows for facile labeling via iodine-based click chemistry approaches, enabling researchers to track protein interactions in living cells with high precision. Additionally, the aldehyde group can be utilized for further derivatization, allowing for the customization of probes to target specific biological pathways.

One of the most promising applications of CAS No. 808758-81-8 is in the field of photodynamic therapy (PDT). The benzaldehyde moiety can be coupled with photosensitizers to generate novel PDT agents that exhibit enhanced efficacy in targeting cancer cells. The iodine atoms serve as handles for further functionalization, enabling the design of photosensitizers with optimized absorption spectra and tumor-targeting properties. Preliminary studies have demonstrated that compounds derived from 4-(4-iodo-N-(4-iodophenyl)anilino)benzaldehyde exhibit promising phototoxicity against various cancer cell lines while maintaining low toxicity in normal cells.

Furthermore, 4-(4-iodo-N-(4-iodophenyl)anilino)benzaldehyde has been investigated as a building block for developing next-generation kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently dysregulated in diseases such as cancer. By leveraging the reactivity of the aldehyde and iodine substituents, researchers have synthesized a series of kinase inhibitors that exhibit high selectivity and potency. These inhibitors have shown promise in preclinical studies, highlighting the potential of CAS No. 808758-81-8 as a scaffold for drug development.

The compound's unique structural features also make it a valuable asset in materials science, particularly in the design of organic semiconductors and light-emitting diodes (OLEDs). The presence of aromatic rings and iodine atoms enhances electron delocalization, making it an excellent candidate for applications requiring efficient charge transport properties. Recent advances in OLED technology have demonstrated that derivatives of 4-(4-iodo-N-(4-iodophenyl)anilino)benzaldehyde can improve device performance by increasing luminance and reducing operational voltage.

From a synthetic chemistry perspective, CAS No. 808758-81-8 serves as a versatile precursor for constructing complex organic molecules. The combination of an aldehyde group and multiple iodine atoms provides multiple reaction sites, allowing for diverse functionalization strategies. This flexibility has enabled chemists to develop novel synthetic routes to biologically relevant molecules, including heterocycles and polycyclic systems. The compound's amenability to modern cross-coupling techniques has further streamlined synthetic processes, reducing reaction times and improving yields.

The growing interest in 4-(4-iodo-N-(4-iodophenyl)anilino)benzaldehyde is also driven by its potential role in therapeutic drug monitoring. By incorporating fluorophores or other detectable moieties into derivatives of this compound, researchers can develop assays that monitor drug metabolism or pharmacokinetics in real time. Such tools are invaluable for optimizing dosages and predicting adverse effects, thereby improving patient care.

In conclusion, CAS No. 808758-81-8 represents a multifaceted compound with broad applications across chemical biology, pharmaceuticals, materials science, and diagnostic imaging. Its unique structural features—specifically the combination of an aldehyde group and dual iodination—make it an indispensable tool for researchers seeking to develop innovative therapeutics and materials. As our understanding of its reactivity and utility continues to evolve, it is likely that new applications will emerge, further solidifying its importance in scientific research.